Mirisetron
Mirisetron
Brand Name:
Vulcanchem
CAS No.:
135905-89-4
VCID:
VC21181451
InChI:
InChI=1S/C24H31N3O2/c1-26-18-11-12-19(26)14-16(13-18)25-24(29)21-15-27(17-7-3-2-4-8-17)22-10-6-5-9-20(22)23(21)28/h5-6,9-10,15-19H,2-4,7-8,11-14H2,1H3,(H,25,29)/t16?,18-,19+
SMILES:
CN1C2CCC1CC(C2)NC(=O)C3=CN(C4=CC=CC=C4C3=O)C5CCCCC5
Molecular Formula:
C24H31N3O2
Molecular Weight:
393.5 g/mol
Mirisetron
CAS No.: 135905-89-4
Cat. No.: VC21181451
Molecular Formula: C24H31N3O2
Molecular Weight: 393.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 135905-89-4 |
|---|---|
| Molecular Formula | C24H31N3O2 |
| Molecular Weight | 393.5 g/mol |
| IUPAC Name | 1-cyclohexyl-N-[(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl]-4-oxoquinoline-3-carboxamide |
| Standard InChI | InChI=1S/C24H31N3O2/c1-26-18-11-12-19(26)14-16(13-18)25-24(29)21-15-27(17-7-3-2-4-8-17)22-10-6-5-9-20(22)23(21)28/h5-6,9-10,15-19H,2-4,7-8,11-14H2,1H3,(H,25,29)/t16?,18-,19+ |
| Standard InChI Key | RFXHBILZLMJCSN-JLYLLQBASA-N |
| Isomeric SMILES | CN1[C@@H]2CC[C@H]1CC(C2)NC(=O)C3=CN(C4=CC=CC=C4C3=O)C5CCCCC5 |
| SMILES | CN1C2CCC1CC(C2)NC(=O)C3=CN(C4=CC=CC=C4C3=O)C5CCCCC5 |
| Canonical SMILES | CN1C2CCC1CC(C2)NC(=O)C3=CN(C4=CC=CC=C4C3=O)C5CCCCC5 |
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